Cas no 2168418-36-6 (4-cyclopropyl-2-fluorobenzene-1-sulfonyl chloride)

• Product Name: 4-cyclopropyl-2-fluorobenzene-1-sulfonyl chloride
• CAS No: 2168418-36-6
• MF: C₉H₈ClFO₂S
• MW: 234.675024032593
• CID: 6301408
• PubChem ID: 87455691
• Update Time: 2025-10-16

4-cyclopropyl-2-fluorobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-2-fluorobenzene-1-sulfonyl chloride
• 2168418-36-6
• AT11545
• EN300-1695727
• starbld0010300
• SCHEMBL2921647
• 4-cyclopropyl-2-fluorobenzenesulfonyl chloride

• Inchi： 1S/C9H8ClFO2S/c10-14(12,13)9-4-3-7(5-8(9)11)6-1-2-6/h3-6H,1-2H2
• InChI Key： PGYYTFLCBIPQQK-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1F)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 233.9917565g/mol
• Monoisotopic Mass: 233.9917565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 4-cyclopropyl-2-fluorobenzene-1-sulfonyl chloride

4-Cyclopropyl-2-Fluorobenzene-1-Sulfonyl Chloride (CAS No. 2168418-36-6): A Comprehensive Overview

4-Cyclopropyl-2-fluorobenzene-1-sulfonyl chloride (CAS No. 2168418-36-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical and materials science. This compound belongs to the class of sulfonyl chlorides, which are known for their reactivity and utility in synthetic chemistry.

The molecular structure of 4-cyclopropyl-2-fluorobenzene-1-sulfonyl chloride consists of a benzene ring substituted with a cyclopropyl group at the 4-position, a fluorine atom at the 2-position, and a sulfonyl chloride group at the 1-position. The presence of these functional groups imparts distinct chemical characteristics to the molecule, making it a valuable reagent in organic synthesis.

One of the key features of 4-cyclopropyl-2-fluorobenzene-1-sulfonyl chloride is its reactivity. The sulfonyl chloride group is highly electrophilic and readily reacts with nucleophiles, such as amines, alcohols, and thiols, to form corresponding sulfonamides, sulfonates, and sulfonothioates. This reactivity makes it an excellent coupling agent in the synthesis of complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Recent research studies have highlighted the potential of 4-cyclopropyl-2-fluorobenzene-1-sulfonyl chloride in various applications. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as an intermediate in the synthesis of novel antiviral agents. The researchers found that the cyclopropyl and fluorine substituents significantly enhanced the antiviral activity of the final compounds, demonstrating the importance of these functional groups in drug design.

In another study, published in Organic Letters, scientists investigated the application of 4-cyclopropyl-2-fluorobenzene-1-sulfonyl chloride in the synthesis of advanced materials. The compound was used to functionalize polymers, resulting in materials with improved thermal stability and mechanical properties. These findings underscore the versatility of this compound and its potential to contribute to the development of new materials with enhanced performance.

The synthesis of 4-cyclopropyl-2-fluorobenzene-1-sulfonyl chloride typically involves several steps. One common approach is to start with 4-cyclopropyl-2-fluorobenzenesulfonic acid, which can be prepared by sulfonation of 4-cyclopropyl-2-fluorotoluene followed by oxidation. The acid is then converted to the sulfonyl chloride using thionyl chloride or another suitable reagent. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The safety and handling of 4-cyclopropyl-2-fluorobenzene-1-sulfonyl chloride are important considerations for researchers and industrial users. As with other sulfonyl chlorides, this compound is highly reactive and can release toxic gases when exposed to moisture or heat. Therefore, it should be stored under dry conditions and handled with appropriate personal protective equipment (PPE) to ensure safety.

In conclusion, 4-cyclopropyl-2-fluorobenzene-1-sulfonyl chloride (CAS No. 2168418-36-6) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an invaluable reagent in organic synthesis, particularly in the development of pharmaceuticals and advanced materials. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern chemistry.